Cas no 2060032-64-4 (tert-butyl(ethyl)imino-lambda6-sulfanone)

• Product Name: tert-butyl(ethyl)imino-lambda6-sulfanone
• CAS No: 2060032-64-4
• MF: C₆H₁₅NOS
• MW: 149.254400491714
• MDL: MFCD30502580
• CID: 5173529
• PubChem ID: 154602986
• Update Time: 2025-06-11

tert-butyl(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• tert-butyl(ethyl)imino-lambda6-sulfanone
• Tert-butyl-ethyl-imino-oxo-lambda6-sulfane
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD30502580
• Inchi： 1S/C6H15NOS/c1-5-9(7,8)6(2,3)4/h7H,5H2,1-4H3
• InChI Key： BFTDMULWAJUYHW-UHFFFAOYSA-N
• SMILES： S(CC)(C(C)(C)C)(=N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3

Additional information on tert-butyl(ethyl)imino-lambda6-sulfanone

Professional Introduction to tert-butyl(ethyl)imino-lambda6-sulfanone (CAS No. 2060032-64-4)

tert-butyl(ethyl)imino-lambda6-sulfanone, identified by the chemical identifier CAS No. 2060032-64-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of sulfur-containing heterocycles, which are widely recognized for their diverse biological activities and potential applications in drug discovery. The unique structural features of tert-butyl(ethyl)imino-lambda6-sulfanone, particularly the presence of a sulfanone moiety and an imino group, contribute to its distinctive chemical reactivity and make it a valuable scaffold for developing novel therapeutic agents.

The sulfanone group, characterized by its sulfur-oxygen double bond, is known for its ability to interact with biological targets in multiple ways. It can act as a hydrogen bond acceptor, facilitating stable interactions with polar residues in proteins and enzymes. Additionally, the sulfanone moiety has been shown to exhibit inhibitory effects on various metabolic pathways, making it a promising candidate for the development of antimicrobial, anti-inflammatory, and anticancer agents. The imino group, on the other hand, introduces a polarizability that can modulate electronic properties and influence binding affinities with biological targets.

In recent years, there has been growing interest in leveraging computational chemistry and molecular modeling techniques to predict the biological activity of sulfur-containing heterocycles like tert-butyl(ethyl)imino-lambda6-sulfanone. Advanced computational methods have enabled researchers to explore the three-dimensional structure-activity relationships (SAR) of these compounds, providing insights into how structural modifications can enhance their pharmacological properties. For instance, studies have demonstrated that subtle changes in the substitution pattern around the sulfanone ring can significantly alter the binding affinity and selectivity of these molecules towards specific biological targets.

One of the most compelling aspects of tert-butyl(ethyl)imino-lambda6-sulfanone is its potential as a building block for drug design. The compound's versatility allows for facile functionalization at multiple sites, enabling the synthesis of a wide range of derivatives with tailored biological activities. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer progression, such as kinases and proteases. Additionally, its sulfanone core has been incorporated into molecules designed to modulate immune responses, offering promising avenues for treating autoimmune diseases and infections.

The synthesis of tert-butyl(ethyl)imino-lambda6-sulfanone presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more accessible to researchers. Modern synthetic routes often involve multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in constructing the intricate sulfur-containing framework of this compound.

Recent studies have highlighted the importance of understanding the mechanistic aspects of tert-butyl(ethyl)imino-lambda6-sulfanone interactions with biological targets. By employing spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, researchers have been able to elucidate the binding modes of these compounds with proteins and enzymes. These insights have not only enhanced our understanding of their pharmacological effects but also guided the design of more effective derivatives with improved pharmacokinetic properties.

The potential applications of tert-butyl(ethyl)imino-lambda6-sulfanone extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for materials science applications, particularly in the development of functional polymers and advanced materials. The sulfanone group can serve as a cross-linking agent or a side chain modifier, imparting specific functionalities to polymers that could be useful in drug delivery systems or smart materials.

In conclusion,tert-butyl(ethyl)imino-lambda6-sulfanone (CAS No. 2060032-64-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its distinctive structural features and versatile reactivity make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its biological activities and synthetic possibilities,tert-butyl(ethyl)imino-lambda6-sulfanone is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.